Cas no 851782-75-7 (N-{3-5-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-5-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-75-7
• Molecular Formula: C₂₄H₂₄FN₃O₅S₂
• Molecular Weight: 517.592866897583
• CID: 6586362
• PubChem ID: 5160993

N-{3-5-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Properties

Names and Identifiers

• N-{3-5-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• Ethanesulfonamide, N-[3-[5-(4-fluorophenyl)-4,5-dihydro-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazol-3-yl]phenyl]-
• N-[3-[3-(4-fluorophenyl)-2-(4-methoxyphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• Z426041372
• N-{3-[5-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• 851782-75-7
• AKOS008130677
• N-(3-(5-(4-fluorophenyl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• F0622-0254

• InChIKey： SNZLTMLDRFQCOV-UHFFFAOYSA-N
• Inchi： 1S/C24H24FN3O5S2/c1-3-34(29,30)27-20-6-4-5-18(15-20)23-16-24(17-7-9-19(25)10-8-17)28(26-23)35(31,32)22-13-11-21(33-2)12-14-22/h4-15,24,27H,3,16H2,1-2H3
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=C(F)C=C3)N(S(C3=CC=C(OC)C=C3)(=O)=O)N=2)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 517.11414138g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 517.11414138g/mol
• Heavy Atom Count: 35
• Complexity: 947
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Boiling Point: 675.9±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)
• Density: 1.38±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides